2-amino-N-(4-methoxybenzyl)benzamide
Overview
Description
2-amino-N-(4-methoxybenzyl)benzamide is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.305. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Oxidation of Amino-substituted Benzamides
- Amino-substituted benzamides, including derivatives similar to 2-amino-N-(4-methoxybenzyl)benzamide, have been studied for their powerful antioxidant properties, acting by scavenging free radicals. Understanding the electrochemical oxidation mechanisms of these compounds is crucial in assessing their free radical scavenging activity. Studies on the electrochemical behavior and probable reaction mechanisms of certain amino-substituted benzamides have been conducted, with findings indicating complex, pH-dependent oxidation processes involving the amino group. These processes and the subsequent chemical transformations are vital in comprehending the antioxidant activity of these compounds (Jovanović et al., 2020).
Antiproliferative Effects on Cancer Cells
Phenylpyrazolodiazepin-7-ones and Antiproliferative Effects
- Studies have reported the synthesis and antiproliferative activities of compounds structurally related to this compound, specifically N-(5-amino-1-(4-methoxybenzyl)-1H-pyrazol-4-yl) amide derivatives on melanoma cells. Subsequent research focused on conformationally rigid analogs and their antiproliferative activities against cancer cell lines. Among these compounds, certain derivatives exhibited potent activities, indicating their potential as antiproliferative agents (Kim et al., 2011).
Antimicrobial Activities
Antibacterial and Antifungal Activities of Pyrazol-5-amine Benzamides
- A series of novel substituted 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides were synthesized and evaluated for their antibacterial and antifungal activities. These compounds were tested against standard strains of bacteria and mycotoxic strains of fungi. Among them, specific compounds demonstrated potent antimicrobial activities, highlighting the potential of benzamide derivatives in therapeutic applications (Raju et al., 2010).
Mechanism of Action
Target of Action
This compound is used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
As a biochemical used in proteomics research , it may interact with its targets through binding to active sites, altering protein conformation, or modulating enzymatic activity
Biochemical Pathways
Given its use in proteomics research , it may be involved in protein synthesis, degradation, or modification pathways. More research is needed to understand the specific pathways and their downstream effects.
Result of Action
As a biochemical used in proteomics research , it may influence protein function or expression, leading to changes at the cellular level
Properties
IUPAC Name |
2-amino-N-[(4-methoxyphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-19-12-8-6-11(7-9-12)10-17-15(18)13-4-2-3-5-14(13)16/h2-9H,10,16H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAGHGODWSGIUCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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